2-cyclohexyl-6-{[4-(2-thienylmethyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole

• IUPAC Name: (2-cyclohexyl-1,3-benzoxazol-6-yl)-[4-(thiophen-2-ylmethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C23H27N3O2S/c27-23(26-12-10-25(11-13-26)16-19-7-4-14-29-19)18-8-9-20-21(15-18)28-22(24-20)17-5-2-1-3-6-17/h4,7-9,14-15,17H,1-3,5-6,10-13,16H2
• InChI Key: IQQGQMVVQWNTQR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NC3=C(O2)C=C(C=C3)C(=O)N4CCN(CC4)CC5=CC=CS5
• Molecular Formula: C23H27N3O2S
• Molecular Weight: 409.5 g/mol

Description

2-cyclohexyl-6-{[4-(2-thienylmethyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a benzoxazole derivative with a piperazine moiety and a thienylmethyl group. It has shown promising results in various research studies, and its unique structure has made it an attractive target for drug discovery.

Mechanism of Action

The mechanism of action of 2-cyclohexyl-6-{[4-(2-thienylmethyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole involves its ability to bind to and block the 5-HT6 receptor. This receptor is primarily located in the brain and is involved in regulating cognitive function and memory. By blocking this receptor, this compound can enhance cognitive function and memory.
Biochemical and Physiological Effects:
Studies have shown that 2-cyclohexyl-6-{[4-(2-thienylmethyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole can have various biochemical and physiological effects. It has been shown to enhance cognitive function and memory in animal models. Additionally, it has been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-cyclohexyl-6-{[4-(2-thienylmethyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole in lab experiments include its potency and selectivity for the 5-HT6 receptor. Additionally, its unique structure makes it an attractive target for drug discovery. However, its limitations include its complex synthesis procedure and its potential toxicity.

Future Directions

There are several future directions for research on 2-cyclohexyl-6-{[4-(2-thienylmethyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole. One potential direction is to investigate its potential as a treatment for cognitive disorders such as Alzheimer's disease. Additionally, further research could be done to explore its potential as an anxiolytic and antidepressant. Finally, research could be done to optimize its synthesis procedure and investigate its potential toxicity.

Synthesis Methods

The synthesis of 2-cyclohexyl-6-{[4-(2-thienylmethyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole involves a multistep procedure that requires expertise in organic chemistry. The most common method of synthesis involves the reaction of 2-aminophenol with cyclohexanone to form 2-cyclohexyl-2-hydroxyacetophenone. This intermediate is then reacted with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-(2-thienylmethyl)-1-piperazinecarboxylic acid to form the final product.

Scientific Research Applications

2-cyclohexyl-6-{[4-(2-thienylmethyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole has shown potential applications in various scientific research fields. One of the most promising applications is in the field of neuroscience. Studies have shown that this compound can act as a potent and selective antagonist of the 5-HT6 receptor, which is involved in regulating cognitive function and memory. This makes it a potential candidate for the treatment of cognitive disorders such as Alzheimer's disease.